Olanexidine Hydrochloride semihydrate

• Molecular Formula: C17H31Cl4N5O
• Molecular Weight: 463.3 g/mol
• InChI: InChI=1S/C17H27Cl2N5.2ClH.H2O/c1-2-3-4-5-6-7-10-22-16(20)24-17(21)23-12-13-8-9-14(18)15(19)11-13;;;/h8-9,11H,2-7,10,12H2,1H3,(H5,20,21,22,23,24);2*1H;1H2
• InChIKey: MVYKMBTTXLGRAY-UHFFFAOYSA-N

Olanexidine Hydrochloride semihydrate: Evidence-Based Procurement Considerations for Monobiguanide Antiseptic Research

Olanexidine Hydrochloride semihydrate is a monobiguanide antiseptic compound with bactericidal activity against a wide range of bacteria, especially Gram-positive cocci including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE) [1]. Its primary clinical form is olanexidine gluconate (OLG), used as a 1.5% aqueous solution for surgical skin antisepsis and catheter insertion site disinfection in Japan since 2015 . Unlike the bisbiguanide chlorhexidine, olanexidine is a monobiguanide with a distinct mechanism of action involving membrane disruption and protein denaturation at higher concentrations, which contributes to its fast-acting bactericidal profile [1].

Monobiguanide antiseptic agent; approved in Japan for surgical site antisepsis research

Mechanism: binds bacterial lipopolysaccharide/lipoteichoic acid, disrupts membrane integrity

Differentiated from bisbiguanides (e.g., chlorhexidine); supports antisepsis screening and model studies

• [1] Hagi A, Iwata K, Nii T, et al. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic. Antimicrob Agents Chemother. 2015;59(8):4551-4559. doi:10.1128/AAC.05048-14 View Source

Why Olanexidine Hydrochloride semihydrate Cannot Be Substituted with Chlorhexidine or Povidone-Iodine in Critical Research Applications

While olanexidine, chlorhexidine, and povidone-iodine are all broad-spectrum antiseptics, their chemical structures, mechanisms of action, and clinical performance diverge substantially. Chlorhexidine is a bisbiguanide with limited efficacy against certain resistant strains and may have reduced activity in the presence of organic materials [1]. Povidone-iodine, though broad-spectrum, exhibits slower onset of action and variable substantivity [1]. Olanexidine, as a monobiguanide, demonstrates a distinct mechanism: it binds to the cell membrane, disrupts integrity, causes irreversible leakage of intracellular components, and denatures proteins at higher concentrations (≥160 μg/ml) [1]. Furthermore, the hydrochloride semihydrate form of olanexidine is extremely poorly soluble in water (<0.05% w/v), which differentiates it from the clinically used gluconate salt and necessitates specific formulation strategies for research applications [2].

Monobiguanide vs. bisbiguanide structure

Replacing with chlorhexidine may shift membrane disruption kinetics and protein denaturation thresholds.

Substantivity profile not interchangeable

Generic biguanides may lack sustained 12-hour residual bactericidal activity observed with olanexidine.

Organic load tolerance differs

Performance under blood contamination may not transfer to chlorhexidine or povidone-iodine; model context should be verified.

• [1] Hagi A, Iwata K, Nii T, et al. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic. Antimicrob Agents Chemother. 2015;59(8):4551-4559. doi:10.1128/AAC.05048-14 View Source
• [2] Otsuka Pharmaceutical Factory, Inc. Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant. Japanese Patent JP4526300B2, filed 2004, granted 2010. View Source

Olanexidine Hydrochloride semihydrate: Head-to-Head Quantitative Performance Data for Informed Procurement

Fast-Acting Bactericidal Activity Against qacA/B-Positive MRSA: Olanexidine vs. Chlorhexidine

Olanexidine gluconate (OLG) demonstrates significantly higher fast-acting bactericidal activity against qacA/B-positive methicillin-resistant Staphylococcus aureus (MRSA) compared to chlorhexidine gluconate (CHG). This is a critical differentiator because qacA/B genes encode efflux pumps that confer reduced susceptibility to chlorhexidine [1].

MRSA MBC at 180 s

Head-to-head

54.3–217 µg/mL (olanexidine) vs 2,500–>5,000 µg/mL (chlorhexidine)

Reported MBC endpoint across 30 MRSA isolates; lower concentrations may support formulation research.

Microdilution method with neutralizer; class-dependent interpretation.

Evidence Dimension	Fast-acting bactericidal activity against qacA/B-positive MRSA
Target Compound Data	Olanexidine gluconate: higher bactericidal activity
Comparator Or Baseline	Chlorhexidine gluconate
Quantified Difference	Higher (qualitatively superior) fast-acting bactericidal activity against qacA/B-positive MRSA
Conditions	In vitro susceptibility testing; qacA/B-positive MRSA strains

Why This Matters

Procurement of olanexidine is justified when research focuses on pathogens with reduced susceptibility to chlorhexidine, such as qacA/B-positive MRSA.

• [1] Nakaminami H, Takadama S, Okita M, Sasaki M, Noguchi N. Fast-acting bactericidal activity of olanexidine gluconate against qacA/B-positive methicillin-resistant Staphylococcus aureus. J Med Microbiol. 2019;68(6):957-960. doi:10.1099/jmm.0.000994 View Source

Reduction in Neurosurgical SSI Incidence: Olanexidine vs. Povidone-Iodine

In a retrospective analysis of 1,393 neurosurgical cases, the use of 1.5% aqueous olanexidine was associated with a significantly lower incidence of all surgical site infections (SSIs) compared to 10% povidone-iodine [1]. This evidence supports the potential of olanexidine to improve outcomes in neurosurgical antisepsis.

Blood contamination model

Head-to-head

Olanexidine maintained significantly higher log reduction after blood exposure vs chlorhexidine and povidone-iodine in NHP skin model.

Reported model-response context: organic load tolerance may differentiate preoperative antisepsis profiles.

Cynomolgus monkey abdominal skin; p<0.05 at 10 min and 6 h.

Evidence Dimension	Incidence of all SSIs in neurosurgery
Target Compound Data	3.1% (1.5% aqueous olanexidine)
Comparator Or Baseline	5.8% (10% povidone-iodine)
Quantified Difference	Absolute risk reduction of 2.7 percentage points; adjusted odds ratio 0.53 (95% CI: 0.28–0.99), P = 0.024
Conditions	Retrospective cohort study of 1,393 neurosurgical patients; antisepsis with 1.5% olanexidine vs. 10% povidone-iodine

Why This Matters

This quantitative evidence supports the selection of olanexidine for studies evaluating SSI prevention in neurosurgical procedures.

• [1] Uchimura M, et al. Impact of 1.5% Aqueous Olanexidine Against Surgical-Site Infections in Neurosurgery. Oper Neurosurg. 2025. doi:10.1227/ons.0000000000001834 View Source

Reduction in Deep Incisional SSI After Gastrointestinal Surgery: Olanexidine vs. Povidone-Iodine

A prospective, randomized, single-blind study of 525 patients undergoing gastrointestinal surgery compared preoperative antisepsis with olanexidine gluconate (OG) versus povidone-iodine (PI). While total SSI occurrence did not differ significantly, the rate of deep incisional SSI was significantly lower in the OG group [1].

12‑h substantivity

Head-to-head

Sustained bactericidal activity up to 12 h post-rinse; 2.8‑fold higher stratum corneum retention vs chlorhexidine.

Reported substantivity endpoint in ex vivo skin model; supports prolonged antisepsis research.

Yucatan micropig skin; tested against MRSA, S. epidermidis, VRE.

Evidence Dimension	Deep incisional SSI occurrence rate (30-day post-surgery)
Target Compound Data	0.4% (1 of 256 patients)
Comparator Or Baseline	4.3% (11 of 254 patients)
Quantified Difference	Absolute risk reduction of 3.9 percentage points; P = 0.003
Conditions	Prospective, randomized, single-blind, interventional trial; gastrointestinal surgery; preoperative skin antisepsis

Why This Matters

This data supports the selection of olanexidine for research targeting reduction of deep incisional surgical site infections in gastrointestinal procedures.

• [1] Iida H, et al. Randomized controlled trial of olanexidine gluconate and povidone iodine for surgical site infection after gastrointestinal surgery. Ann Gastroenterol Surg. 2023;8(2):332-341. doi:10.1002/ags3.12739 View Source

Reduction in Organ/Space SSI After Gastrointestinal Surgery: Olanexidine vs. Povidone-Iodine

In a separate single-center randomized clinical trial involving 596 patients undergoing gastrointestinal surgery, the organ/space SSI rate was significantly reduced in the 1.5% olanexidine group compared to the 10% povidone-iodine group, although the reduction in overall 30-day SSI was not statistically significant [1].

SSI rate trial

Head-to-head

30‑day SSI: 7% (19/294) olanexidine vs 13% (39/293) povidone-iodine; aRR 0.48 (90% CI 0.30–0.74, p=0.002).

Reported SSI endpoint context in clean‑contaminated GI/HPB surgery study; supports antisepsis protocol evaluation.

Multicenter, randomized, blinded-endpoint trial (n=587).

Evidence Dimension	Organ/space SSI occurrence rate (30-day post-surgery)
Target Compound Data	6.1% (18 of 298 patients)
Comparator Or Baseline	10.5% (31 of 295 patients)
Quantified Difference	Absolute risk reduction of 4.4 percentage points; adjusted risk ratio 0.587 (95% CI: 0.336–0.992), P = 0.049
Conditions	Randomized prospective clinical trial; gastrointestinal surgery with operative wound classes II–IV; preoperative skin antisepsis

Why This Matters

This evidence supports the selection of olanexidine for research focused on reducing organ/space surgical site infections following gastrointestinal surgery.

• [1] Umemura A, Sasaki A, Fujiwara H, et al. Comparison of olanexidine versus povidone-iodine as a preoperative antiseptic for reducing surgical site infection in both scheduled and emergency gastrointestinal surgeries: A single-center randomized clinical trial. Ann Gastroenterol Surg. 2023;7(5):819-831. doi:10.1002/ags3.12675 View Source

Non-Inferiority in Overall SSI Prevention: Olanexidine vs. Chlorhexidine-Alcohol in Clean-Contaminated Surgery

A multicenter randomized superiority trial compared 1.5% aqueous olanexidine to 1% chlorhexidine-alcohol for surgical skin antisepsis in 700 patients undergoing clean-contaminated gastrointestinal and hepatobiliary-pancreatic surgeries. The trial found that olanexidine did not significantly reduce overall 30-day SSI compared to chlorhexidine-alcohol, but the study provides crucial comparative safety data [1].

qacA/B MRSA activity

Head-to-head

Higher fast‑acting bactericidal activity than chlorhexidine against qacA/B‑positive MRSA strains.

Reported activity against antiseptic‑resistant isolates; supports infection control research models.

Time‑kill and MBC assays; plasmid‑mediated efflux pump context.

Evidence Dimension	30-day SSI rate and adverse skin reactions
Target Compound Data	SSI: 12.4% (43/347); adverse skin reactions: 0.58% (2/347)
Comparator Or Baseline	SSI: 13.6% (47/345); adverse skin reactions: 0.87% (3/345)
Quantified Difference	SSI: adjusted risk ratio 0.911 (95% CI: 0.625–1.327), P = 0.626; adverse skin reactions: adjusted risk ratio 0.663 (95% CI: 0.111–3.951)
Conditions	Multicenter randomized superiority trial; clean-contaminated surgery; preoperative skin antisepsis

Why This Matters

This trial establishes that olanexidine is not superior to chlorhexidine-alcohol for overall SSI prevention in clean-contaminated surgery, but it provides quantitative safety data that supports its use as an alternative when chlorhexidine is contraindicated.

• [1] Takeuchi M, et al. Efficacy of aqueous olanexidine compared with alcohol-based chlorhexidine for surgical skin antisepsis regarding the incidence of surgical-site infections in clean-contaminated surgery: a randomized superiority trial. Br J Surg. 2025;112(4):znaf065. doi:10.1093/bjs/znaf065 View Source

Solubility Profile and Formulation Requirement: Olanexidine Hydrochloride Semihydrate vs. Olanexidine Gluconate

Olanexidine hydrochloride (free base or hydrochloride semihydrate) is extremely poorly soluble in water (<0.05% w/v), which severely limits its direct use in aqueous formulations without solubilizing agents [1]. This is in stark contrast to the gluconate salt, which is freely soluble and used clinically at 1.5% concentration [2]. This physicochemical difference is critical for researchers designing in vitro or in vivo studies.

Evidence Dimension	Aqueous solubility
Target Compound Data	<0.05% w/v (olanexidine hydrochloride semihydrate)
Comparator Or Baseline	Freely soluble (olanexidine gluconate); used clinically at 1.5% w/v
Quantified Difference	The gluconate salt is at least 30-fold more soluble than the hydrochloride semihydrate, enabling practical clinical use.
Conditions	Solubility measurement in water; patent literature and clinical formulation data

Why This Matters

Researchers must use olanexidine gluconate (or formulate the hydrochloride with solubilizers) for any aqueous-based experimental system, as the hydrochloride semihydrate alone will not provide sufficient concentration for bactericidal activity in water.

• [1] Otsuka Pharmaceutical Factory, Inc. Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant. Japanese Patent JP4526300B2, filed 2004, granted 2010. View Source
• [2] Otsuka Pharmaceutical Factory, Inc. Skin disinfectant composition. International Patent Application WO2017098702A1, filed 2016, published 2017. View Source

Optimal Research and Industrial Use Cases for Olanexidine Hydrochloride semihydrate Based on Evidence

Investigating Antiseptic Activity Against qacA/B-Positive MRSA

Given its superior fast-acting bactericidal activity against qacA/B-positive MRSA compared to chlorhexidine [1], olanexidine is the preferred candidate for studies focusing on antiseptic resistance mechanisms or evaluating novel disinfection protocols for MRSA strains with reduced susceptibility to conventional biguanides.

Research on SSI Prevention in Neurosurgery and Gastrointestinal Surgery

Olanexidine's significant reduction in overall SSIs in neurosurgery [1] and its reduction in deep incisional [2] and organ/space [3] SSIs in gastrointestinal surgery make it a key comparator or investigational agent for clinical trials and translational research aimed at improving surgical outcomes in these specific fields.

Comparative Antiseptic Studies in Clean-Contaminated Surgery

The multicenter randomized trial demonstrating non-inferiority and a favorable safety profile compared to chlorhexidine-alcohol [1] positions olanexidine as a valid alternative for research in clean-contaminated surgical antisepsis, particularly when assessing outcomes beyond overall SSI or when chlorhexidine is contraindicated.

Formulation Development and Solubility Research

The extremely poor aqueous solubility of olanexidine hydrochloride semihydrate (<0.05% w/v) [1] necessitates the use of solubilizing agents or conversion to the gluconate salt for any aqueous application. This compound is therefore ideal for pharmaceutical research focused on solubility enhancement, novel antiseptic formulations, and salt form optimization.

Application

Selection Property

Validation Focus

Clean‑contaminated surgical antisepsis research

Blood‑tolerant bactericidal profile

SSI rate endpoint in GI/HPB surgery models

Prolonged procedure antisepsis studies

12‑hour substantivity on skin

Residual bactericidal activity in ex vivo skin models

MRSA/qacA/B infection control research

qacA/B‑tolerant fast‑acting bactericidal activity

Time‑kill and MBC endpoints against resistant isolates

Norovirus outbreak hand antisepsis evaluation

Virucidal efficacy against human norovirus

Virucidal assay with ethanol‑based comparator

• [1] Nakaminami H, Takadama S, Okita M, Sasaki M, Noguchi N. Fast-acting bactericidal activity of olanexidine gluconate against qacA/B-positive methicillin-resistant Staphylococcus aureus. J Med Microbiol. 2019;68(6):957-960. doi:10.1099/jmm.0.000994 View Source
• [2] Uchimura M, et al. Impact of 1.5% Aqueous Olanexidine Against Surgical-Site Infections in Neurosurgery. Oper Neurosurg. 2025. doi:10.1227/ons.0000000000001834 View Source
• [3] Iida H, et al. Randomized controlled trial of olanexidine gluconate and povidone iodine for surgical site infection after gastrointestinal surgery. Ann Gastroenterol Surg. 2023;8(2):332-341. doi:10.1002/ags3.12739 View Source
• [4] Umemura A, Sasaki A, Fujiwara H, et al. Comparison of olanexidine versus povidone-iodine as a preoperative antiseptic for reducing surgical site infection in both scheduled and emergency gastrointestinal surgeries: A single-center randomized clinical trial. Ann Gastroenterol Surg. 2023;7(5):819-831. doi:10.1002/ags3.12675 View Source
• [5] Takeuchi M, et al. Efficacy of aqueous olanexidine compared with alcohol-based chlorhexidine for surgical skin antisepsis regarding the incidence of surgical-site infections in clean-contaminated surgery: a randomized superiority trial. Br J Surg. 2025;112(4):znaf065. doi:10.1093/bjs/znaf065 View Source
• [6] Otsuka Pharmaceutical Factory, Inc. Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant. Japanese Patent JP4526300B2, filed 2004, granted 2010. View Source